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Compound of Interest

Compound Name: Osmium hexafluoride

Cat. No.: B084067

CAS Registry Number: 13768-38-2[1][2][3]

This technical guide provides an in-depth overview of osmium(VI) fluoride (OsF6), a significant
compound in the field of transition metal chemistry.[4][5] It is intended for researchers,
scientists, and professionals in drug development and other advanced chemical synthesis
fields. This document details the compound's physical and chemical properties, provides a
detailed experimental protocol for its synthesis, and outlines its reactivity and spectroscopic
characteristics.

Physicochemical Properties of Osmium(VI) Fluoride

Osmium(VI) fluoride, also known as osmium hexafluoride, is a yellow crystalline solid at
standard conditions.[1][6] It is a volatile and highly corrosive compound that must be handled
with extreme care due to its toxicity.[1][3] The molecule adopts an octahedral geometry in the
liquid and gas phases.[1][6]
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Property

Value

Molecular Formula

OsFs

Molar Mass 304.22 g/mol [1]
Appearance Yellow crystalline solid[6]
Melting Point 33.4 °C (306.5 K)[1][6]
Boiling Point 47.5 °C (320.6 K)[1][6]
Density 5.09 g/cm3[1][6]

Crystal Structure

Orthorhombic (at -140 °C)[1][6]

Space Group

Pnma[1][6]

Lattice Constants

a=9.387 A, b=8.543 A, c = 4.944 A[1][6]

Os-F Bond Length

1.827 A[1][6]

Synthesis of Osmium(VI) Fluoride

The primary method for the synthesis of osmium(VI) fluoride is the direct fluorination of osmium

metal.[1][6]

Experimental Protocol

Materials:
e Osmium metal powder
o Excess elemental fluorine gas (F2)

Apparatus:

o Areaction vessel suitable for high-temperature fluorination reactions (e.g., a nickel or Monel

reactor)

o A system for controlled delivery of fluorine gas
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A cold trap to collect the product

Procedure:

Place the osmium metal powder in the reaction vessel.

Evacuate the reaction system to remove air and moisture.

Introduce an excess of fluorine gas into the reactor.

Heat the reactor to 300 °C to initiate the reaction.[1][6] The reaction is as follows: Os (s) + 3
F2 (g) — OsFs (Q)

The volatile osmium(VI1) fluoride product is carried out of the reactor in the fluorine gas
stream.

Collect the OsFs by condensation in a cold trap cooled with a suitable refrigerant (e.g., dry
ice/acetone or liquid nitrogen).

The product, a yellow crystalline solid, can be purified by fractional distillation if necessary.

Chemical Reactivity

Osmium(VI) fluoride is a powerful oxidizing and fluorinating agent. Its reactivity is characterized

by the following:

Hydrolysis: It is extremely sensitive to moisture and undergoes hydrolysis to form osmium
oxofluorides and ultimately osmium tetroxide (OsOa4) and hydrofluoric acid (HF).[1] Partial
hydrolysis can yield OsOFa4.[1][6]

Reaction with lodine: Osmium(VI) fluoride can be reduced by iodine in a solution of iodine
pentafluoride to produce osmium pentafluoride.[7] 10 OsFe + 12 — 10 OsFs + 2 IFs

Spectroscopic Characterization

The octahedral structure of osmium(VI) fluoride has been confirmed by various spectroscopic

methods.
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 Vibrational Spectroscopy: As a molecule with octahedral (On) symmetry, OsFe has six
fundamental vibrational modes. However, due to selection rules, not all modes are active in
both infrared (IR) and Raman spectroscopy.[8][9]

 NMR Spectroscopy: 1°F NMR spectroscopy is a valuable tool for characterizing osmium
fluoride species.[10]

o Absorption Spectrum: The optical absorption spectrum of OsFs has been studied to
understand its electronic structure, which is influenced by the 5d electrons of osmium in an
octahedral ligand field.[11]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of
osmium(V1) fluoride.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pubs.acs.org/doi/10.1021/acs.inorgchem.2c00125
https://pmc.ncbi.nlm.nih.gov/articles/PMC9171826/
https://pubmed.ncbi.nlm.nih.gov/11666646/
https://pubs.aip.org/aip/jcp/article/34/1/310/207093/Absorption-Spectrum-and-Magnetic-Properties-of
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Osmium(VI) Fluoride Synthesis and Characterization
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Synthesis and characterization workflow for OsFe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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